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Compound of Interest

Compound Name: (+)-Medicarpin

Cat. No.: B191824 Get Quote

Researchers and drug development professionals handling (+)-Medicarpin require clear and

concise guidance for its safe disposal. In the absence of a specific Safety Data Sheet (SDS)

detailing disposal procedures, a precautionary approach based on general principles of

laboratory chemical waste management is essential. This guide provides a step-by-step

operational plan for the proper disposal of (+)-Medicarpin, ensuring the safety of laboratory

personnel and minimizing environmental impact.

Chemical and Physical Properties of (+)-Medicarpin
A summary of the known chemical and physical properties of (+)-Medicarpin is presented

below. This information is crucial for understanding the nature of the compound and for

communicating with environmental health and safety (EHS) professionals.
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Property Value Source

Molecular Formula C₁₆H₁₄O₄ [1][2][3]

Molecular Weight 270.28 g/mol [1]

CAS Number 32383-76-9 [1][3]

Appearance Prisms from benzene

Melting Point 127.5-128.5 °C

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[4]

Step-by-Step Disposal Protocol for (+)-Medicarpin
The following protocol outlines the recommended procedure for the disposal of (+)-Medicarpin.

This process emphasizes consultation with institutional safety officers and adherence to local

regulations.

Consult Institutional Environmental Health and Safety (EHS): Before initiating any disposal

procedure, the first and most critical step is to contact your institution's EHS department.

They will provide specific guidance based on local, state, and federal regulations for

chemical waste disposal.

Waste Identification and Classification:

Treat (+)-Medicarpin as a potentially hazardous chemical waste. Due to its biological

activity as a phytoalexin with antifungal properties, it should not be disposed of down the

drain or in regular trash.

Keep a detailed record of the waste, including the name "(+)-Medicarpin," CAS number

(32383-76-9), and the quantity to be disposed of.

Segregation and Collection:
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Collect all waste materials containing (+)-Medicarpin, including unused product,

contaminated personal protective equipment (PPE), and cleaning materials, in a

designated and clearly labeled waste container.

The container must be compatible with the chemical properties of (+)-Medicarpin and any

solvents used.

Label the container with "Hazardous Waste," the chemical name "(+)-Medicarpin," and

any other information required by your institution.

Storage of Chemical Waste:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Follow your institution's guidelines for the temporary storage of chemical waste.

Arrange for Professional Disposal:

Your EHS department will coordinate the pickup and disposal of the chemical waste by a

licensed hazardous waste disposal company.

These companies are equipped to handle and dispose of chemical waste in an

environmentally responsible manner, often through high-temperature incineration.[5]

Logical Workflow for (+)-Medicarpin Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (+)-Medicarpin.
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Caption: Logical workflow for the safe disposal of (+)-Medicarpin.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

Environmental Health and Safety department for specific disposal procedures and comply with

all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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